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Compound of Interest

Compound Name: Cyclohexene sulfide

Cat. No.: B1347086 Get Quote

Application Notes and Protocols for
Cyclohexene Sulfide
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety guidelines for the handling and storage

of cyclohexene sulfide. Adherence to these protocols is crucial for ensuring laboratory safety

and maintaining the integrity of the compound.

Overview and Hazards
Cyclohexene sulfide (CAS No. 286-28-2), also known as 7-Thiabicyclo[4.1.0]heptane, is a

flammable, colorless to yellow liquid with a strong stench.[1][2][3] It is stable under normal

temperatures and pressures.[1] Due to its chemical properties and structure as a thiirane, it

requires careful handling to prevent exposure and accidents. The toxicological properties of

cyclohexene sulfide have not been fully investigated, and no specific LD50 or LC50 data are

available.[1] Therefore, it should be handled with the assumption that it is toxic.

Quantitative Data Summary
The following tables summarize the known physical, chemical, and safety data for

cyclohexene sulfide and the related compound, cyclohexene.

Table 1: Physical and Chemical Properties of Cyclohexene Sulfide
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Property Value Reference(s)

CAS Number 286-28-2 [1][3]

Molecular Formula C₆H₁₀S [1]

Molecular Weight 114.21 g/mol [1]

Appearance Clear, colorless to yellow liquid [1][2]

Boiling Point 55 - 58 °C @ 12 mmHg [1]

Flash Point 50 °C (122 °F) [1][3]

Refractive Index (n20/D) 1.527 [3]

Odor Stench [1]

Table 2: Safety and Hazard Data for Cyclohexene Sulfide

Parameter Information Reference(s)

GHS Pictograms GHS02 (Flammable) [3]

GHS Signal Word Warning [3]

Hazard Statements
H226: Flammable liquid and

vapor
[3]

Incompatibilities Strong oxidizing agents [1]

Hazardous Decomposition
Carbon monoxide, oxides of

sulfur, hydrogen sulfide
[1]

Storage Temperature 2-8°C (Refrigerated) [3]

Table 3: Toxicity Data for Cyclohexene (for reference)

Disclaimer: The following data is for cyclohexene, a structurally related compound.

Cyclohexene sulfide's toxicity has not been fully determined, and it should be handled with

great care.
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Parameter Value Species Reference(s)

Oral LD50 1,940 mg/kg Rat [4]

Dermal LD50 1,231 mg/kg Rabbit [4][5]

OSHA PEL (TWA)
300 ppm (1015

mg/m³)
N/A [6]

NIOSH REL (TWA)
300 ppm (1015

mg/m³)
N/A [6]

ACGIH TLV (TWA) 20 ppm N/A [7]

Experimental Protocols
General Handling and Storage Protocol
This protocol outlines the essential steps for the safe handling and storage of cyclohexene
sulfide in a laboratory setting.

Materials:

Cyclohexene sulfide

Chemical fume hood

Personal Protective Equipment (PPE): safety goggles, face shield, chemical-resistant gloves

(e.g., nitrile), lab coat

Grounding straps

Spark-proof tools

Tightly sealed, appropriately labeled storage container

Refrigerated, flammable-rated storage cabinet

Spill kit with absorbent, non-combustible material (e.g., sand, vermiculite)
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Procedure:

Engineering Controls: All work with cyclohexene sulfide must be conducted in a well-

ventilated chemical fume hood.[1]

Personal Protective Equipment: Wear appropriate PPE at all times. This includes safety

goggles, a face shield, a lab coat, and chemical-resistant gloves.[1][3]

Preventing Ignition: Cyclohexene sulfide is flammable.[1][3] Keep it away from heat,

sparks, open flames, and other ignition sources.[1] Use spark-proof tools and explosion-

proof equipment.[1] Ground and bond containers when transferring material to prevent static

discharge.[1]

Dispensing: When transferring or dispensing the liquid, do so slowly and carefully to avoid

splashing.

Storage: Store cyclohexene sulfide in a tightly closed container in a cool, dry, well-

ventilated area away from incompatible substances like strong oxidizing agents.[1] It should

be kept refrigerated at 2-8°C in a flammable-rated cabinet.[3]

Spill Response: In case of a spill, immediately evacuate the area and remove all ignition

sources.[1] Ventilate the area. Wearing appropriate PPE, contain the spill using an inert, non-

combustible absorbent material.[1] Collect the absorbed material into a sealed container for

disposal as hazardous waste.[1]

Waste Disposal: Dispose of cyclohexene sulfide waste and contaminated materials in

accordance with local, state, and federal regulations for hazardous waste.[1]

Protocol for the Synthesis of Cyclohexene Sulfide
The following is a detailed protocol for the synthesis of cyclohexene sulfide, adapted from

Organic Syntheses.[1]

Materials:

Cyclohexene oxide

Potassium thiocyanate
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95% Ethanol

Water

Diethyl ether

Saturated sodium chloride solution

Anhydrous sodium sulfate

1-L flask with mechanical stirrer

1-L separatory funnel

Distillation apparatus with Vigreux column

Ice bath

Procedure:

Prepare a solution of 121 g (1.25 moles) of potassium thiocyanate in 100 ml of water and 75

ml of 95% ethanol in a 1-L flask.[1]

Add half of a 98 g (1 mole) portion of cyclohexene oxide to the solution.[1]

Allow the solution to stand for 3-4 hours. A slight temperature increase of about 5°C may be

observed.[1]

Transfer the clear solution to a 1-L flask equipped with a mechanical stirrer.[1]

Add the second half of the cyclohexene oxide and stir the resulting solution vigorously for 36

hours at room temperature.[1]

Decant the supernatant layer and the aqueous phase from the precipitated potassium

cyanate into a 1-L separatory funnel.[1]

Rinse the precipitated potassium cyanate with 50 ml of ether and add this to the separatory

funnel.[1]
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Extract the aqueous phase with the ether.[1]

Wash the ether extract twice with 50-ml portions of saturated sodium chloride solution.[1]

Dry the ether extract over anhydrous sodium sulfate.[1]

Remove the excess ether on a steam bath.[1]

Distill the residual liquid under reduced pressure through an 18-in. Vigreux column, cooling

the distillate in an ice bath. The main fraction boils at 71.5–73.5°/21 mm.[1]

Visualizations
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Preparation
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Storage & Cleanup
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1. Safety First

Work in Fume Hood

2. Begin Work

Ground and Bond Container

Use Spark-Proof Tools

Dispense Slowly

Store in Tightly Sealed Container

3. After Use

Refrigerate (2-8°C)
in Flammable Cabinet

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Workflow for the safe handling of cyclohexene sulfide.
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Spill Occurs

Evacuate Immediate Area

Remove Ignition Sources

Ventilate Area

Don Appropriate PPE

Contain Spill with
Inert Absorbent

Collect into Sealed Container

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Protocol for responding to a cyclohexene sulfide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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